Cas no 2137644-66-5 (Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 2137644-66-5
• MF: C₁₀H₁₃N₅S
• MW: 235.308719396591
• CID: 5298164
• Update Time: 2025-08-04

Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]-

• Inchi： 1S/C10H13N5S/c1-2-8(6-11-3-1)15-9(7-13-14-15)10-12-4-5-16-10/h4-5,7-8,11H,1-3,6H2
• InChI Key： MYASXQCLSWHDMJ-UHFFFAOYSA-N
• SMILES： N1CCCC(N2C(C3=NC=CS3)=CN=N2)C1

Additional information on Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]-

Introduction to Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- (CAS No. 2137644-66-5)

Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]-, is a highly specialized organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2137644-66-5, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. The molecular framework of this compound incorporates multiple heterocyclic rings, including a piperidine ring, a thiazole ring, and a triazole ring, which contribute to its complex reactivity and biological activity.

The significance of Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- lies in its potential as a building block for the synthesis of novel therapeutic agents. The presence of the piperidine moiety suggests possible interactions with biological targets such as enzymes and receptors, while the thiazole and triazole rings introduce additional functional groups that can modulate pharmacokinetic and pharmacodynamic properties. This combination makes the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. Among these compounds, those containing multiple heterocyclic moieties are of particular interest because they can exhibit enhanced binding affinity and selectivity towards biological targets. The compound Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- exemplifies this trend by integrating three distinct heterocyclic systems into a single molecular entity.

The synthesis of Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the triazole ring via azide-alkyne cycloaddition reactions and the subsequent coupling of the thiazole moiety. These reactions are typically conducted under controlled conditions to prevent unwanted side products. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

The biological activity of Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits promising properties as an inhibitor of various enzymes and receptors involved in inflammatory pathways. The thiazole and triazole rings are particularly important for these interactions, as they can engage in hydrogen bonding and hydrophobic interactions with target proteins. Additionally, the piperidine ring contributes to the compound's solubility and bioavailability, which are critical factors for its potential therapeutic use.

One of the most exciting aspects of Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- is its potential application in the development of anti-inflammatory drugs. Inflammation is a complex biological process that plays a key role in various diseases such as arthritis, cancer, and autoimmune disorders. By targeting specific enzymes and receptors involved in inflammation, this compound could offer a new approach to managing these conditions. Preliminary studies have shown that it can modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors based on heterocyclic structures due to their favorable pharmacological properties. The compound Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- represents an excellent example of how such structures can be designed to interact with biological targets in a highly specific manner. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and optimization.

In conclusion, Piperidine, 3-[5-(2-thiazolyl)-1H-1,2,3-triazol-1-yl]- (CAS No. 2137644-66-5) is a fascinating compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it an attractive candidate for the development of novel therapeutic agents. Further research is warranted to fully explore its biological activities and clinical applications.